Cas no 445407-67-0 (1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI))

1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI) structure
445407-67-0 structure
Product Name:1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI)
CAS No:445407-67-0
MF:C12H17NO2
MW:207.268883466721
CID:327610
Update Time:2023-03-30

1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-a-methyl-
    • 1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI)
    • 1-(7-Ethyl-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine
    • Inchi: 1S/C12H17NO2/c1-3-9-6-11-12(15-5-4-14-11)7-10(9)8(2)13/h6-8H,3-5,13H2,1-2H3
    • InChI Key: SBQWUFYPJRWCHO-UHFFFAOYSA-N
    • SMILES: C(C1=C(CC)C=C2OCCOC2=C1)(N)C

Computed Properties

  • Exact Mass: 207.126
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5A^2

1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI) Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD